Ethyl 5-(2,6-dichlorophenoxy)-3-phenyl-1,2,4-triazine-6-carboxylate

• IUPAC Name: ethyl 5-(2,6-dichlorophenoxy)-3-phenyl-1,2,4-triazine-6-carboxylate
• InChI: InChI=1S/C18H13Cl2N3O3/c1-2-25-18(24)14-17(26-15-12(19)9-6-10-13(15)20)21-16(23-22-14)11-7-4-3-5-8-11/h3-10H,2H2,1H3
• InChI Key: PUZVDWNHHNLEHG-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(N=C(N=N1)C2=CC=CC=C2)OC3=C(C=CC=C3Cl)Cl
• Molecular Formula: C18H13Cl2N3O3
• Molecular Weight: 390.2 g/mol

Description

Ethyl 5-(2,6-dichlorophenoxy)-3-phenyl-1,2,4-triazine-6-carboxylate, commonly known as DPX-E9636, is a chemical compound that has gained attention in scientific research due to its potential applications in the field of agriculture. This compound belongs to the class of triazine herbicides and is known for its selective action against broadleaf weeds.

Scientific Research Applications

Synthesis and Structural Elucidation

• Synthesis and Structural Analysis : Hou Zhongke's research focused on synthesizing a specified impurity in diclazutil, a derivative of Ethyl Triazine Carboxylate. The impurity's structure was clarified using various analytical techniques, contributing to the improvement of diclazuril quality and decreasing impurity levels in the drug (Hou Zhongke, 2011).

Chemical Reactions and Derivatives

• Novel Compounds Synthesis : H. Wamhoff and M. Tzanova explored the synthesis of novel azapteridines and oxazinotriazines from bifunctional 1,2,4- triazines, demonstrating the chemical versatility of compounds related to Ethyl Triazine Carboxylate (H. Wamhoff & M. Tzanova, 2003).

Organic Chemistry Applications

• Dimroth Rearrangement : B. Ezema et al. synthesized the parent compound of Ethyl Triazine Carboxylate, which underwent Dimroth rearrangement to form a tricyclic compound. This research highlights a specific organic reaction relevant to Ethyl Triazine Carboxylate (B. Ezema et al., 2015).

Pharmaceutical Research

• Antimicrobial Activity : M. Gad-Elkareem and Abu-Bakr A. El-Adasy studied derivatives of Ethyl Triazine Carboxylate for their potential antibacterial activity. Although not directly involving Ethyl Triazine Carboxylate, this research indicates the pharmaceutical relevance of its derivatives (M. Gad-Elkareem & Abu-Bakr A. El-Adasy, 2010).